Cas no 3219-63-4 (Trimethylsilylmethanol)

Trimethylsilylmethanol structure

Product Name:Trimethylsilylmethanol

CAS No:3219-63-4

MF:C₄H₁₂OSi

MW:104.222982406616

MDL:MFCD00004596

CID:84666

PubChem ID:76692

Update Time:2025-04-18

Trimethylsilylmethanol Chemical and Physical Properties

Names and Identifiers

- (Trimethylsilyl)methanol
- 1-Trimethylsilylmethanol
- (Hydroxymethyl)trimethylsilane
- Trimethylsilylmethanol
- 1-(trimethylsilyl)Methanol
- HYDROXYMETHYLTRIMETHYLSILANE
- EINECS 221-746-5
- methoxytrimethylsilane
- Trimethylhydroxymethylsilane
- trimethylsilanyl-methanol
- NSC 96777
- MDL： MFCD00004596
- Inchi： 1S/C4H12OSi/c1-6(2,3)4-5/h5H,4H2,1-3H3
- InChI Key： ZQKNBDOVPOZPLY-UHFFFAOYSA-N
- SMILES： [Si](C)(C)(C)CO
- BRN： 1731486

Computed Properties

Exact Mass: 104.06600
Monoisotopic Mass: 104.065742
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 6
Rotatable Bond Count: 1
Complexity: 37.3
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 20.2
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing

Experimental Properties

Color/Form: Not available
Density: 0.826 g/mL at 25 °C(lit.)
Melting Point: <0°C
Boiling Point: 121°C
Flash Point: Fahrenheit: 132.8 ° f < br / > Celsius: 56 ° C < br / >
Refractive Index: n20/D 1.419(lit.)
Solubility: Slightly soluble (7.9 g/l) (25 º C),
Water Partition Coefficient: Fully miscible in water.
PSA: 20.23000
LogP: 1.27440
Solubility: Not available

Trimethylsilylmethanol Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H226-H315-H319-H335
Warning Statement： P261-P305 + P351 + P338
Hazardous Material transportation number：UN 1987 3/PG 3
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36
RTECS：PC4100000
Hazardous Material Identification：
Risk Phrases：R10
Packing Group：III
Safety Term：3
HazardClass：3
PackingGroup：III
TSCA：Yes
Storage Condition：2-8°C

Trimethylsilylmethanol Customs Data

HS CODE：2931900090
Customs Data：

China Customs Code:
2931900090

Overview:

2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

Summary:

2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Trimethylsilylmethanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	S19675-5g	Trimethylsilyl)methanol	3219-63-4	98%	5g	￡92.00	2022-02-28
Fluorochem	S19675-25g	Trimethylsilyl)methanol	3219-63-4	98%	25g	￡365.00	2022-02-28
TRC	T219345-2.5g	Trimethylsilylmethanol	3219-63-4		2.5g	$ 155.00	2022-06-03
TRC	T219345-5g	Trimethylsilylmethanol	3219-63-4		5g	$ 280.00	2022-06-03
TRC	T219345-10g	Trimethylsilylmethanol	3219-63-4		10g	$ 445.00	2022-06-03
Apollo Scientific	OR322469-5g	1-Trimethylsilylmethanol	3219-63-4		5g	£85.00	2025-02-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA02895-5g	Trimethylsilylmethanol	3219-63-4	98%	5g	¥1988.0	2024-07-19
Ambeed	A797176-1g	(Trimethylsilyl)methanol	3219-63-4	98%	1g	$22.0	2025-03-18
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Ambeed	A797176-25g	(Trimethylsilyl)methanol	3219-63-4	98%	25g	$241.0	2025-03-18

Trimethylsilylmethanol Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:3219-63-4)三甲基硅基甲醇

Order Number:LE1674562

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:32

Price ($):discuss personally

Email:18501500038@163.com

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:3219-63-4)(Trimethylsilyl)methanol

Order Number:1674562

Stock Status:in Stock

Quantity:Company Customization

Purity:98%

Pricing Information Last Updated:Monday, 14 April 2025 18:12